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Compound of Interest

Compound Name: EINECS 282-298-4

Cat. No.: B8748517

For Researchers, Scientists, and Drug Development Professionals

3-Aminobenzotrifluoride, also known as 3-(trifluoromethyl)aniline, is a substituted aniline
compound that serves as a critical intermediate in the synthesis of a wide array of
pharmaceuticals, agrochemicals, and dyes.[1][2] The presence of the trifluoromethyl group
imparts unique properties to the molecule, such as increased lipophilicity and metabolic
stability, making it a valuable building block in drug discovery and development.[3] This guide
provides a comprehensive overview of the physical and chemical properties, synthesis, and
key applications of 3-aminobenzotrifluoride.

Physical and Chemical Properties

3-Aminobenzotrifluoride is a colorless to light yellow or light brown oily liquid with a
characteristic fish-like or unpleasant amine odor.[1][2][4][5] It is slightly soluble in water but
soluble in common organic solvents like alcohol and ether.[6][7] A summary of its key physical
and chemical properties is presented in the table below.
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Property Value Reference(s)

Molecular Formula C7HeFsN [41[6]

Molecular Weight 161.12 g/mol [4161[8]
Colorless to light yellow/brown

Appearance o [11[4][5]
oily liquid
Fish-like, unpleasant amine

Odor [11[2][5]
odor

Melting Point 5-6°C(41-43°F) [4]18]

- _ 187 - 188 °C (369 - 370 °F) at

Boiling Point [61[8]
764 mmHg

Density 1.29 - 1.303 g/cm? at 25 °C [11[41[8]

Solubility in Water 5g/Lat20°C [4107]

Vapor Pressure 0.3 mmHg at 20 °C [419]

_ 85 - 87 °C (185 - 188.6 °F) -

Flash Point [4119]
closed cup

Refractive Index 1.4787 - 1.480 at 20 °C/D [1]

pKa 2.7 (5 g/l ag. sol) [10]

logP (XLogP3-AA) 2.3 [6][11]

CAS Number 98-16-8 [1114]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 3-

aminobenzotrifluoride. Key spectral information includes:

e 'HNMR, 3C NMR, >N NMR, *°F NMR: These nuclear magnetic resonance spectra provide

detailed information about the structure of the molecule.[1][12]
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e Mass Spectrometry (MS): GC-MS and LC-MS data confirm the molecular weight and
fragmentation pattern of the compound.[1]

« Infrared Spectroscopy (IR): The IR spectrum reveals the presence of characteristic functional
groups, such as the N-H stretches of the amine and C-F stretches of the trifluoromethyl

group.[1]

Reactivity and Chemical Properties

3-Aminobenzotrifluoride exhibits reactivity typical of an aromatic amine. The amine group is
basic and will react with acids to form salts in exothermic reactions.[2][5] It is incompatible with
strong oxidizing agents, acids, isocyanates, halogenated organics, peroxides, phenols,
epoxides, anhydrides, and acid halides.[5][9] When heated to decomposition, it emits toxic
fumes of fluorides and nitrogen oxides.[2][13] The trifluoromethyl group is a strong electron-
withdrawing group, which influences the reactivity and properties of the aromatic ring.[3]

Experimental Protocols
Synthesis of 3-Aminobenzotrifluoride

A common synthetic route to 3-aminobenzotrifluoride involves a two-step process starting from
benzotrifluoride: nitration followed by reduction.[14]

Step 1: Nitration of Benzotrifluoride to 3-Nitrobenzotrifluoride

This procedure is based on established methods for the nitration of aromatic compounds.[15]
[16]

o Materials:

o Benzotrifluoride

o

Fuming nitric acid (95%)

Concentrated sulfuric acid

[¢]

[¢]

Dichloromethane

o lIce
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o

Water

e Procedure:

[e]

To a stirred mixture of benzotrifluoride and concentrated sulfuric acid in a reaction vessel,
slowly add fuming nitric acid over a period of 30 minutes.

Maintain the reaction temperature between 20°C and 30°C using an external cooling bath.
[15]

After the addition is complete, continue stirring at room temperature for an additional hour
to ensure the reaction goes to completion.[15]

Pour the reaction mixture onto a mixture of ice and water to quench the reaction.[15]

Extract the product, 3-nitrobenzotrifluoride, with dichloromethane.[15]

Wash the combined organic extracts with water and then dry over a suitable drying agent
(e.g., magnesium sulfate).

Remove the solvent under reduced pressure to yield the crude 3-nitrobenzotrifluoride,
which can be purified by distillation.

Step 2: Reduction of 3-Nitrobenzotrifluoride to 3-Aminobenzotrifluoride

The nitro group is then reduced to an amine, typically through catalytic hydrogenation.[15][17]

o Materials:

[e]

[¢]

[¢]

[e]

o

3-Nitrobenzotrifluoride

Methanol

Water

Aqueous ammonia

5% Palladium on carbon (Pd/C) catalyst
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o Hydrogen gas
e Procedure:

o In a high-pressure autoclave, dissolve 3-nitrobenzotrifluoride in a mixture of methanol and
water containing aqueous ammonia.[17]

o Add a catalytic amount of 5% Pd/C to the solution.[17]
o Pressurize the autoclave with hydrogen gas (e.g., 100 psig).[17]

o The reaction is exothermic; allow the temperature to rise to a controlled range (e.g., 40-
80°C) and maintain it until the reaction is complete, which can be monitored by techniques
such as gas chromatography.[17]

o After the reaction is complete, cool the vessel, vent the hydrogen, and filter the mixture to
remove the catalyst.

o The filtrate is then concentrated to remove the solvent, and the resulting crude 3-
aminobenzotrifluoride is purified by vacuum distillation.[2]

Visualizations

. ) Nitration . . . Reduction . . .
Benzotrifluoride (H2S0s, HNO3) 3-Nitrobenzotrifluoride (H2, Pd/C) 3-Aminobenzotrifluoride

Click to download full resolution via product page

Caption: Synthetic pathway for 3-aminobenzotrifluoride.
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Core Intermediate

3-Aminobenzotrifluoride

Pharmaceuticals Agrochemicals

Bendroflumethiazide Flufenamic Acid Bicalutamide Fluometuron Fluorochloridone
(Diuretic) (Analgesic) (Anti-androgen) (Herbicide) (Herbicide)

Click to download full resolution via product page
Caption: Applications of 3-aminobenzotrifluoride.

Applications in Research and Drug Development

3-Aminobenzotrifluoride is a key starting material for the synthesis of various active
pharmaceutical ingredients (APIs) and agrochemicals.[2][5][18]

e Pharmaceuticals: It is used in the production of drugs such as:

[e]

Bendroflumethiazide: A diuretic used to treat hypertension.[19]

o

Flufenamic acid: A non-steroidal anti-inflammatory drug (NSAID).[5]

[¢]

Bicalutamide: An anti-androgen used in the treatment of prostate cancer.[19]

[e]

Niflumic acid: An analgesic.[19]

[e]

Travoprost: A prostaglandin analog used to treat glaucoma.[19]
e Agrochemicals: It is a precursor for herbicides like:

o Fluometuron: A urea-based herbicide.[5][19]
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o Fluorochloridone: Used for pre-emergence weed control.[19]

The trifluoromethyl group is highly electronegative and lipophilic.[3] Incorporating this group
into drug candidates can enhance their metabolic stability by blocking oxidative metabolism,
and improve their ability to cross cell membranes, leading to better pharmacokinetic profiles
and increased efficacy.[3]

Safety and Handling

3-Aminobenzotrifluoride is a toxic and combustible material that requires careful handling.[1][2]

 Toxicity: It is toxic by ingestion, inhalation, and skin contact.[1][20] Exposure can cause
severe injury or death, and the effects may be delayed.[2] It is irritating to the skin, eyes, and
respiratory system.[9]

o Fire Hazard: It is a combustible liquid but does not ignite readily.[2][4] When heated, it can
emit toxic fumes of fluorides and nitrogen oxides.[2] Containers may explode in the heat of a
fire.[2]

o Personal Protective Equipment (PPE): When handling this chemical, appropriate PPE,
including chemical safety goggles, protective gloves, and clothing, should be worn.[9] A
respirator may be necessary in workplaces with inadequate ventilation.[9]

o Storage and Handling: Store in a cool, dry, well-ventilated place away from sources of
ignition and incompatible materials like strong oxidizing agents and acids.[4][9] Containers
should be kept tightly closed.[4] It is also noted to be sensitive to air and light.[9]

o First Aid: In case of contact with skin or eyes, flush immediately with plenty of water for at
least 20 minutes.[2] If inhaled, move to fresh air. If ingested, do not induce vomiting and seek
immediate medical attention.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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